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Compound of Interest

Compound Name: N-(3,4,5-trimethoxybenzyl)aniline

Cat. No.: B3107677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of N-(3,4,5-
trimethoxybenzyl)aniline, a compound of interest in medicinal chemistry due to the

prevalence of the 3,4,5-trimethoxyphenyl moiety in biologically active molecules. The synthesis

is achieved via a one-pot reductive amination of 3,4,5-trimethoxybenzaldehyde with aniline,

utilizing sodium borohydride as the reducing agent. This protocol offers a straightforward and

efficient method for the preparation of this compound for further research and development.

Introduction
The 3,4,5-trimethoxyphenyl group is a key pharmacophore found in a variety of natural and

synthetic compounds exhibiting a wide range of biological activities, including anticancer and

antitubulin effects.[1][2] The synthesis of derivatives containing this moiety is therefore of

significant interest to the drug discovery community. N-(3,4,5-trimethoxybenzyl)aniline serves

as a valuable scaffold for the development of novel therapeutic agents. The protocol described

herein details a reliable method for its preparation.

Reaction Scheme
The synthesis of N-(3,4,5-trimethoxybenzyl)aniline proceeds through a reductive amination

reaction. First, 3,4,5-trimethoxybenzaldehyde reacts with aniline to form an intermediate imine
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(Schiff base). This intermediate is then reduced in situ by sodium borohydride to yield the final

secondary amine product.
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Reactants

Product

3,4,5-Trimethoxybenzaldehyde

Imine Intermediate

+ Aniline

Aniline

N-(3,4,5-trimethoxybenzyl)aniline

+ NaBH4 (Reduction)

NaBH4 (Sodium Borohydride)
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Start

Dissolve 3,4,5-trimethoxybenzaldehyde
in Methanol

Add Aniline

Stir at Room Temperature
(1 hour)

Cool to 0°C

Add Sodium Borohydride

Stir at Room Temperature
(3 hours)

Quench with Water

Evaporate Methanol

Extract with Ethyl Acetate

Wash with NaHCO3 and Brine

Dry over Na2SO4

Concentrate

Purify by Column Chromatography

Pure N-(3,4,5-trimethoxybenzyl)aniline

 

N-(3,4,5-trimethoxybenzyl)aniline
(or derivative)

Tubulin Polymerization

Inhibition

Microtubule Disruption

Mitotic Arrest (G2/M Phase)

Apoptosis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3107677?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3107677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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